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Introduction

Sodium eicosyl sulfate, a long-chain alkyl sulfate, is a surfactant of interest in various
scientific and industrial applications. Its amphiphilic nature, characterized by a 20-carbon
hydrophobic tail and a hydrophilic sulfate headgroup, imparts unique interfacial properties. This
technical guide provides a comprehensive overview of the known properties of sodium eicosyl
sulfate, including its physicochemical characteristics and general methodologies for its
synthesis and analysis. Due to the limited availability of specific experimental data for the C20
variant, this guide also incorporates general principles and experimental protocols applicable to
long-chain alkyl sulfates.

Physicochemical Properties

The precise experimental determination of all physicochemical properties for sodium eicosyl
sulfate is not extensively documented in publicly available literature. The data presented below
Is a combination of information specific to sodium eicosyl sulfate where available, and
general characteristics of long-chain alkyl sulfates.

Table 1: Physicochemical Properties of Sodium Eicosyl Sulfate
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Property

Value

Source/Method

Chemical Name

Sodium eicosyl sulfate

1-Eicosanyl sulfate sodium

Synonyms salt, Arachidyl sulfate sodium [11[2][3]
salt

CAS Number 13177-49-6 [1][3]

Molecular Formula C20H41NaO4S [11121[3]

Molecular Weight 400.59 g/mol [1]

401.6 g/mol (Computed) [2]

Expected to be a white to pale

[General knowledge of alkyl

Appearance yellow solid/powder or thick
o sulfates]
liquid.
Melting Point Data not available. -
Boiling Point Data not available. -
B Expected to be soluble in [General knowledge of alkyl
Solubility

water.

sulfates]

Critical Micelle Concentration
(CMC)

Data not available. As a long-
chain alkyl sulfate, it is
expected to have a very low
CMC.

[General trend for alkyl

sulfates]

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of sodium eicosyl

sulfate are not readily available. However, general methods for the preparation and analysis of

sodium alkyl sulfates can be adapted.

Synthesis of Sodium Alkyl Sulfates

A common method for the synthesis of sodium alkyl sulfates involves the sulfation of the

corresponding long-chain alcohol followed by neutralization.[4]
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Workflow for the Synthesis of Sodium Alkyl Sulfate
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Click to download full resolution via product page
Caption: General workflow for the synthesis of sodium alkyl sulfates.
Methodology:

 Sulfation: The long-chain alcohol (in this case, 1-eicosanol) is reacted with a sulfating agent,
such as sulfur trioxide (SO3s) or chlorosulfonic acid (CISOsH). This reaction is typically carried
out in a suitable solvent and under controlled temperature to prevent side reactions.

o Neutralization: The resulting alkyl sulfuric acid is then neutralized with a base, commonly
sodium hydroxide (NaOH), to form the sodium alkyl sulfate salt.[4] This step is carefully
controlled to achieve the desired pH.

 Purification: The crude sodium alkyl sulfate is purified to remove unreacted starting materials
and byproducts. Common purification techniques include recrystallization from a suitable
solvent (e.g., ethanol) or chromatographic methods.[5]

Determination of Critical Micelle Concentration (CMC)

The Ciritical Micelle Concentration (CMC) is a fundamental property of surfactants. It is the
concentration at which surfactant molecules begin to aggregate in solution to form micelles. For
long-chain alkyl sulfates, the CMC is typically very low. Several methods can be employed to
determine the CMC.

Workflow for CMC Determination by Tensiometry
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Caption: Workflow for determining the CMC using surface tension measurements.
Methodology (Surface Tensiometry):[6]

» Solution Preparation: A series of aqueous solutions of the surfactant are prepared at various
concentrations, spanning a range expected to include the CMC.

» Surface Tension Measurement: The surface tension of each solution is measured using a
tensiometer.

o Data Analysis: The surface tension is plotted against the logarithm of the surfactant
concentration. The plot will typically show a region where the surface tension decreases
linearly with the log of the concentration, followed by a plateau. The concentration at the
intersection of these two linear regions is taken as the CMC.[6]

Other methods for CMC determination include conductivity measurements (for ionic
surfactants), fluorescence spectroscopy, and light scattering.[7][8]

Analytical Characterization

Several analytical techniques are used to characterize the purity and structure of sodium alkyl
sulfates.

Table 2: Analytical Techniques for Characterization

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b078444?utm_src=pdf-body-img
https://www.kruss-scientific.com/en/know-how/glossary/critical-micelle-concentration-cmc-and-surfactant-concentration
https://www.kruss-scientific.com/en/know-how/glossary/critical-micelle-concentration-cmc-and-surfactant-concentration
https://pmc.ncbi.nlm.nih.gov/articles/PMC8007100/
https://pubs.rsc.org/en/content/articlelanding/2022/sm/d2sm01320g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Technique Purpose

To identify the presence of characteristic
Infrared (IR) Spectroscopy functional groups, such as the sulfate ester (S-
0) and alkyl (C-H) bonds.

] To elucidate the detailed chemical structure,
Nuclear Magnetic Resonance (NMR) ) ) )
including the arrangement of the alkyl chain and
Spectroscopy -
the position of the sulfate group.

To determine the molecular weight and confirm
Mass Spectrometry (MS) N
the elemental composition.

To assess the purity of the compound and to
Chromatography (e.g., HPLC, GC) separate it from any unreacted starting materials

or byproducts.

Signaling Pathways and Experimental Workflows

Currently, there is no specific information available in the public domain detailing the
involvement of sodium eicosyl sulfate in any particular signaling pathways or established
experimental workflows beyond its general use as a surfactant. As a surfactant, its primary
mode of action in biological systems would likely involve the disruption of cell membranes or
the solubilization of lipids and proteins, which are general mechanisms rather than specific
signaling events.

Conclusion

Sodium eicosyl sulfate is a long-chain anionic surfactant with potential applications in various
fields. While specific experimental data for this compound is limited, its properties can be
inferred from the general behavior of long-chain alkyl sulfates. The synthesis and
characterization of sodium eicosyl sulfate can be achieved using established protocols for
similar surfactants. Further research is needed to fully elucidate the specific physicochemical
properties and potential biological activities of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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